Cas no 2248361-78-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylate
• CAS No: 2248361-78-4
• MF: C₁₆H₁₄N₂O₅
• MW: 314.292764186859
• CID: 5801213
• PubChem ID: 165727564
• Update Time: 2025-06-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515046
• 2248361-78-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylate

• Inchi： 1S/C16H14N2O5/c1-8(2)13-12(9(3)17-22-13)16(21)23-18-14(19)10-6-4-5-7-11(10)15(18)20/h4-8H,1-3H3
• InChI Key： SICDVXSMYYCVIR-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(C)=N1)C(C)C

Computed Properties

• Exact Mass: 314.09027155g/mol
• Monoisotopic Mass: 314.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylate (CAS No. 2248361-78-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylate, with the CAS number 2248361-78-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a 3-methyl-5-(propan-2-yl)-1,2-oxazole group. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for various research and development purposes.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylate involves a multi-step process that typically includes the formation of the isoindoline core and the subsequent attachment of the oxazole moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which has facilitated its use in a broader range of applications.

In the realm of medicinal chemistry, 1,3-dioxoisoindoline-based compounds have been extensively studied for their potential therapeutic properties. These compounds often exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the 3-methyl-5-(propan-2-yl)-1,2-oxazole group in CAS No. 2248361-78-4 further enhances its pharmacological profile by modulating its interactions with biological targets.

A notable area of research involving CAS No. 2248361-78-4 is its potential as a lead compound for the development of new drugs targeting neurodegenerative diseases. Studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by inhibiting oxidative stress and reducing inflammation. These properties make it a promising candidate for further investigation in preclinical and clinical settings.

Beyond its therapeutic applications, CAS No. 2248361-78-4 has also been explored for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing specific biological pathways and understanding the mechanisms underlying various diseases. For instance, researchers have utilized this compound to study the role of oxidative stress in the progression of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The physical and chemical properties of CAS No. 2248361-78-4 have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior, which are crucial for optimizing its use in different applications.

In terms of safety and handling, it is important to note that while CAS No. 2248361-78-4 is not classified as a hazardous substance under current regulations, appropriate precautions should be taken when handling this compound to ensure laboratory safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in a well ventilated area, and following standard laboratory protocols for chemical storage and disposal.

The future outlook for research involving CAS No. 2248361-78-4 is promising. Ongoing studies are focused on elucidating its mechanisms of action at the molecular level and exploring its potential as a therapeutic agent for various diseases. Additionally, efforts are being made to develop more efficient synthetic routes to produce this compound on a larger scale, which could facilitate its transition from benchtop research to clinical trials.

In conclusion, CAS No. 2248361-78-4, or 1,3-dioxoisoindoline 3-methyl oxazolyl carboxylate, represents an exciting area of research with significant potential for both scientific discovery and practical applications in medicine. Its unique structural features and biological activities make it a valuable compound for further investigation and development.